N-allyl-1'-(2,3-dihydro-1H-inden-2-yl)-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: 1-[1-(2,3-dihydro-1H-inden-2-yl)piperidin-4-yl]-N-prop-2-enylpiperidine-3-carboxamide
• InChI: InChI=1S/C23H33N3O/c1-2-11-24-23(27)20-8-5-12-26(17-20)21-9-13-25(14-10-21)22-15-18-6-3-4-7-19(18)16-22/h2-4,6-7,20-22H,1,5,8-17H2,(H,24,27)
• InChI Key: QSQSPOVIWSDMJZ-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)C1CCCN(C1)C2CCN(CC2)C3CC4=CC=CC=C4C3
• Molecular Formula: C23H33N3O
• Molecular Weight: 367.5 g/mol

Description

N-allyl-1'-(2,3-dihydro-1H-inden-2-yl)-1,4'-bipiperidine-3-carboxamide, also known as ABT-594, is a synthetic compound that has been extensively studied for its potential use as a pain reliever. This compound belongs to the class of drugs known as nicotinic acetylcholine receptor agonists, which have been shown to be effective in treating various types of pain.

Mechanism of Action

N-allyl-1'-(2,3-dihydro-1H-inden-2-yl)-1,4'-bipiperidine-3-carboxamide works by binding to nicotinic acetylcholine receptors in the nervous system. This binding activates these receptors, which leads to the release of various neurotransmitters, including dopamine, serotonin, and norepinephrine. These neurotransmitters are involved in the regulation of pain pathways in the nervous system, which results in pain relief.
Biochemical and Physiological Effects:
N-allyl-1'-(2,3-dihydro-1H-inden-2-yl)-1,4'-bipiperidine-3-carboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of dopamine, which is involved in the regulation of mood, motivation, and reward. In addition, N-allyl-1'-(2,3-dihydro-1H-inden-2-yl)-1,4'-bipiperidine-3-carboxamide has been shown to increase the release of serotonin, which is involved in the regulation of mood, appetite, and sleep. Finally, N-allyl-1'-(2,3-dihydro-1H-inden-2-yl)-1,4'-bipiperidine-3-carboxamide has been shown to increase the release of norepinephrine, which is involved in the regulation of attention, arousal, and stress response.

Advantages and Limitations for Lab Experiments

N-allyl-1'-(2,3-dihydro-1H-inden-2-yl)-1,4'-bipiperidine-3-carboxamide has a number of advantages for use in lab experiments. It is a highly pure compound that can be easily synthesized in a laboratory setting. In addition, it has been extensively studied for its potential use as a pain reliever, which makes it a valuable tool for studying pain pathways in the nervous system.
However, there are also some limitations to the use of N-allyl-1'-(2,3-dihydro-1H-inden-2-yl)-1,4'-bipiperidine-3-carboxamide in lab experiments. It is a potent compound that can have toxic effects at high doses, which can limit its use in certain experiments. In addition, its mechanism of action is complex and involves the activation of multiple neurotransmitter systems, which can make it difficult to interpret the results of experiments.

Future Directions

There are a number of future directions for research on N-allyl-1'-(2,3-dihydro-1H-inden-2-yl)-1,4'-bipiperidine-3-carboxamide. One area of research is the development of new compounds that are based on the structure of N-allyl-1'-(2,3-dihydro-1H-inden-2-yl)-1,4'-bipiperidine-3-carboxamide but have improved pharmacological properties. Another area of research is the use of N-allyl-1'-(2,3-dihydro-1H-inden-2-yl)-1,4'-bipiperidine-3-carboxamide in combination with other pain relievers to improve its efficacy and reduce the risk of side effects. Finally, research is needed to better understand the mechanism of action of N-allyl-1'-(2,3-dihydro-1H-inden-2-yl)-1,4'-bipiperidine-3-carboxamide and its effects on the nervous system.

Synthesis Methods

The synthesis of N-allyl-1'-(2,3-dihydro-1H-inden-2-yl)-1,4'-bipiperidine-3-carboxamide involves a series of chemical reactions that can be carried out in a laboratory setting. The process typically starts with the preparation of the piperidine ring, which is then coupled with the indene ring to form the main structure of the compound. The allyl group is then added to the piperidine ring, followed by the carboxamide group. The final product is purified through a series of steps to obtain a highly pure form of N-allyl-1'-(2,3-dihydro-1H-inden-2-yl)-1,4'-bipiperidine-3-carboxamide.

Scientific Research Applications

N-allyl-1'-(2,3-dihydro-1H-inden-2-yl)-1,4'-bipiperidine-3-carboxamide has been extensively studied for its potential use as a pain reliever. It has been shown to be effective in treating various types of pain, including neuropathic pain, inflammatory pain, and acute pain. In addition, N-allyl-1'-(2,3-dihydro-1H-inden-2-yl)-1,4'-bipiperidine-3-carboxamide has been shown to have fewer side effects compared to other pain relievers, such as opioids.